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Compound of Interest

Compound Name: Molibresib Besylate

Cat. No.: B609212 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive guide for the use of Molibresib Besylate
(also known as GSK525762 or I-BET762), a potent and selective small molecule inhibitor of the

Bromodomain and Extra-Terminal (BET) family of proteins, in a cell culture setting.

Molibresib Besylate exerts its antineoplastic activity by targeting the BET bromodomain-

containing proteins: BRD2, BRD3, BRD4, and BRDT.[1][2] It competitively binds to the

acetylated lysine recognition motifs on the bromodomains of these proteins, thereby preventing

their interaction with acetylated histones.[1][2] This disruption of protein-histone interaction

leads to altered chromatin remodeling and subsequent modulation of gene expression.[1] A key

outcome of this inhibition is the suppression of the transcription of critical oncogenes, such as

c-Myc, which are pivotal in driving tumor cell growth and proliferation.[3][4]

Data Presentation
The following table summarizes the 50% inhibitory concentration (IC50) values of Molibresib
Besylate in various cancer cell lines, providing a reference for determining appropriate

experimental concentrations.
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Cell Line Cancer Type IC50 (nM) Reference

Various Solid Tumors

(median)
Solid Tumors 50 - 1698 [5][6]

NUT Midline

Carcinoma (NMC)

(median)

NUT Midline

Carcinoma
50 [5][6]

BET Bromodomain

(cell-free)
- 32.5 - 42.5 [7][8][9]

HepG2 (EC50 for

ApoA1 expression)

Hepatocellular

Carcinoma
700 [9]

697 (EC50)
Acute Lymphoblastic

Leukemia
1170 [8]

Signaling Pathway
The diagram below illustrates the mechanism of action of Molibresib Besylate. By inhibiting

BET proteins, Molibresib prevents the recruitment of transcriptional machinery to chromatin,

leading to the downregulation of target oncogenes like c-MYC and subsequent inhibition of cell

proliferation and tumor growth.
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Preparation

Experiment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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